Cas no 1341340-55-3 ((1-methoxypropan-2-yl)1-(3-methylthiophen-2-yl)ethylamine)

• Product Name: (1-methoxypropan-2-yl)1-(3-methylthiophen-2-yl)ethylamine
• CAS No: 1341340-55-3
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5178720
• PubChem ID: 63991615
• Update Time: 2025-10-20

(1-methoxypropan-2-yl)1-(3-methylthiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (1-Methoxypropan-2-yl)[1-(3-methylthiophen-2-yl)ethyl]amine
• 2-Thiophenemethanamine, N-(2-methoxy-1-methylethyl)-α,3-dimethyl-
• (1-methoxypropan-2-yl)1-(3-methylthiophen-2-yl)ethylamine

• Inchi： 1S/C11H19NOS/c1-8-5-6-14-11(8)10(3)12-9(2)7-13-4/h5-6,9-10,12H,7H2,1-4H3
• InChI Key： RSOGWUMGRFWILS-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C)NC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 165
• XLogP3: 2.1
• Topological Polar Surface Area: 49.5

Additional information on (1-methoxypropan-2-yl)1-(3-methylthiophen-2-yl)ethylamine

Comprehensive Overview of (1-methoxypropan-2-yl)1-(3-methylthiophen-2-yl)ethylamine (CAS No. 1341340-55-3)

The compound (1-methoxypropan-2-yl)1-(3-methylthiophen-2-yl)ethylamine (CAS No. 1341340-55-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This amine derivative features a methoxypropan-2-yl group and a 3-methylthiophen-2-yl moiety, making it a subject of interest in pharmaceutical and material science research. Its molecular formula and weight, along with its precise stereochemistry, contribute to its distinct reactivity and functionality.

In the context of current scientific trends, researchers are increasingly exploring the role of thiophene-containing compounds in drug development. The 3-methylthiophen-2-yl group in this compound is particularly noteworthy, as thiophene derivatives are known for their bioactivity and versatility in medicinal chemistry. This has led to a surge in searches for terms like "thiophene-based amines" and "methoxypropan-2-yl derivatives," reflecting the growing demand for innovative chemical building blocks.

From a synthetic perspective, (1-methoxypropan-2-yl)1-(3-methylthiophen-2-yl)ethylamine can be synthesized through multi-step organic reactions, often involving reductive amination or nucleophilic substitution. Its CAS No. 1341340-55-3 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. The compound's solubility, stability, and purity are critical parameters for researchers, as highlighted by frequent queries such as "solubility of amine derivatives" and "stability of thiophene compounds."

Applications of this compound extend beyond traditional pharmaceuticals. Recent studies have investigated its potential in catalysis and polymer science, where its amine functionality can act as a ligand or modifier. The methoxypropan-2-yl side chain also offers opportunities for further functionalization, making it a versatile intermediate in organic synthesis. This aligns with the rising interest in "tailorable amine derivatives" and "multifunctional chemical intermediates," as evidenced by search engine trends.

Quality control and analytical characterization are paramount when working with CAS No. 1341340-55-3. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its identity and purity. Researchers often seek information on "analytical methods for amine compounds" and "spectroscopic data of thiophene derivatives," underscoring the need for reliable reference materials.

In summary, (1-methoxypropan-2-yl)1-(3-methylthiophen-2-yl)ethylamine represents a compelling case study in modern chemical research. Its structural features, combined with its broad applicability, make it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore novel amine-based compounds and heterocyclic architectures, this molecule is poised to remain a focal point of innovation and discovery.